Cas no 1807159-94-9 (4-Amino-2-fluoro-3-iodopyridine)

• Product Name: 4-Amino-2-fluoro-3-iodopyridine
• CAS No: 1807159-94-9
• MF: C₅H₄FIN₂
• MW: 238.001536369324
• CID: 4899550
• PubChem ID: 118834959
• Update Time: 2026-02-27

4-Amino-2-fluoro-3-iodopyridine Chemical and Physical Properties

Names and Identifiers

• FC1=NC=CC(=C1I)N
• 2-Fluoro-3-iodopyridin-4-amine
• 4-Amino-2-fluoro-3-iodopyridine
• SCHEMBL18398540
• 1807159-94-9
• DB-134746
• 2-fluoro-3-iodo-pyridin-4-amine
• E83272
• starbld0018090
• MFCD28722386
• 2-FLUORO-3-IODO-4-PYRIDINAMINE

• Inchi： 1S/C5H4FIN2/c6-5-4(7)3(8)1-2-9-5/h1-2H,(H2,8,9)
• InChI Key： PJEZZCLRYULECB-UHFFFAOYSA-N
• SMILES： IC1C(=NC=CC=1N)F

Computed Properties

• Exact Mass: 237.94032g/mol
• Monoisotopic Mass: 237.94032g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 101
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 38.9

Additional information on 4-Amino-2-fluoro-3-iodopyridine

Introduction to 4-Amino-2-fluoro-3-iodopyridine (CAS No. 1807159-94-9)

4-Amino-2-fluoro-3-iodopyridine is a fluorinated pyridine derivative that has garnered significant attention in the field of pharmaceutical and medicinal chemistry due to its versatile structural framework and potential biological activities. This compound, identified by the Chemical Abstracts Service Number (CAS No.) 1807159-94-9, features a unique combination of an amino group, a fluorine atom, and an iodine substituent, which makes it a valuable scaffold for the development of novel therapeutic agents. The presence of these functional groups not only enhances its reactivity but also allows for further chemical modifications, enabling the synthesis of a wide range of derivatives with tailored properties.

The significance of fluorinated pyridines in medicinal chemistry cannot be overstated. These heterocyclic compounds are frequently incorporated into drug molecules due to their ability to improve metabolic stability, binding affinity, and pharmacokinetic profiles. Among them, 4-amino-2-fluoro-3-iodopyridine stands out as a particularly interesting intermediate due to its dual functionality—the amino group provides a site for nucleophilic substitution reactions, while the fluorine atom can modulate lipophilicity and electronic properties. The iodine substituent, on the other hand, serves as a versatile handle for cross-coupling reactions, such as Suzuki-Miyaura or Stille couplings, which are widely employed in the construction of complex molecular architectures.

Recent advancements in the field have highlighted the potential of 4-amino-2-fluoro-3-iodopyridine in the development of small-molecule inhibitors targeting various biological pathways. For instance, studies have demonstrated its utility in generating inhibitors of kinases and other enzyme systems implicated in cancer and inflammatory diseases. The fluorine atom in this compound has been shown to enhance binding interactions with biological targets by increasing electron density and influencing hydrogen bonding patterns. Additionally, the iodine moiety allows for further derivatization through palladium-catalyzed reactions, enabling the creation of libraries of compounds for high-throughput screening.

In particular, research has focused on leveraging the reactivity of 4-amino-2-fluoro-3-iodopyridine to develop novel antiviral agents. The structural motif is reminiscent of natural products that exhibit potent antiviral activity, suggesting that derivatives of this compound may possess similar efficacy against viral pathogens. Preliminary studies have shown that modifications at the amino and fluoro positions can significantly alter antiviral potency and selectivity. Furthermore, the iodine substituent facilitates the introduction of additional pharmacophores through cross-coupling reactions, allowing for fine-tuning of biological activity.

The synthesis of 4-amino-2-fluoro-3-iodopyridine itself is an intriguing challenge that has been addressed by several research groups. Common synthetic routes involve multi-step sequences starting from commercially available pyridine precursors. For example, fluorination can be achieved using electrophilic fluorinating agents such as Selectfluor or N-fluorobenzenesulfonimide (NFSI), while iodination is typically performed using iodinating agents like N-Iodosuccinimide (NIS) or molecular iodine in the presence of oxidizing conditions. The amino group is often introduced via nucleophilic substitution or reduction of nitro-substituted precursors.

One notable aspect of working with 4-amino-2-fluoro-3-iodopyridine is its stability under various reaction conditions. The presence of both fluorine and iodine substituents imparts resilience to thermal and chemical stress, making it suitable for a broad range of synthetic transformations. This stability is particularly advantageous when performing multi-step syntheses where harsh conditions are required to introduce additional functional groups without degrading the core pyridine scaffold.

The pharmacological potential of 4-amino-2-fluoro-3-iodopyridine derivatives has been explored across multiple therapeutic areas. In oncology, for example, researchers have designed analogs that inhibit tyrosine kinases involved in tumor growth and metastasis. The ability to modulate both lipophilicity and electronic properties through structural variations has led to the discovery of lead compounds with promising preclinical profiles. Similarly, in inflammation research, fluoro-pyridines have been investigated for their role in modulating cytokine production and immune cell function.

In conclusion,4-amino-2-fluoro-3-iodopyridine (CAS No. 1807159-94-9) represents a compelling scaffold for medicinal chemistry innovation. Its unique combination of functional groups enables diverse synthetic strategies and offers opportunities for developing novel therapeutics across various disease indications. As research continues to uncover new applications for this compound and its derivatives,4-amino-2-fluoro-3-iodopyridine is poised to remain a cornerstone in drug discovery efforts aimed at addressing unmet medical needs.